Kelampayoside A

• CAS No.: 87562-76-3
• Product Name: Kelampayoside A
• Molecular Formula: C20H30O13
• Molecular Weight: 478.4 g/mol
• IUPAC Name: (2R,3S,4S,5R,6S)-2-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-6-(3,4,5-trimethoxyphenoxy)oxane-3,4,5-triol
• Standard InChI: InChI=1S/C20H30O13/c1-27-10-4-9(5-11(28-2)16(10)29-3)32-18-15(24)14(23)13(22)12(33-18)6-30-19-17(25)20(26,7-21)8-31-19/h4-5,12-15,17-19,21-26H,6-8H2,1-3H3/t12-,13-,14+,15-,17+,18-,19-,20-/m1/s1
• Standard InChIKey: CKGKQISENBKOCA-FHXQZXMCSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO[C@H]3[C@@H]([C@](CO3)(CO)O)O)O)O)O
• SMILES: COC1=CC(=CC(=C1OC)OC)OC2C(C(C(C(O2)COC3C(C(CO3)(CO)O)O)O)O)O
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)OC2C(C(C(C(O2)COC3C(C(CO3)(CO)O)O)O)O)O
• Appearance: Powder
• Melting Point: 132-134°C
• Physical Description: Solid
• Description: Kelampayoside a belongs to the class of organic compounds known as phenolic glycosides. These are organic compounds containing a phenolic structure attached to a glycosyl moiety. Some examples of phenolic structures include lignans, and flavonoids. Among the sugar units found in natural glycosides are D-glucose, L-Fructose, and L rhamnose. Kelampayoside a exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, kelampayoside a is primarily located in the cytoplasm.; 3,4,5-trimethoxyphenyl-1-O-beta-D-apiofuranosyl-(1->6)-O-beta-D-glucopyranoside is a glycoside. It has a role as a metabolite.
• Synonyms: kelampayoside A
• PubChem Compound: 10552637
• Last Modified: Nov 11 2021